Cas no 132219-51-3 (1-(6-Chloro-pyridin-3-yl)-ethylamine)

• Product Name: 1-(6-Chloro-pyridin-3-yl)-ethylamine
• CAS No: 132219-51-3
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD13188898
• CID: 2084181
• PubChem ID: 15745605
• Update Time: 2024-11-02

1-(6-Chloro-pyridin-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-a-methyl-3-Pyridinemethanamine
• 1-(6-chloropyridin-3-yl)ethanamine
• 1-(6-chloro-pyridin-3-yl)-ethylamine
• EN300-175268
• OZVNENIAEVSUDT-UHFFFAOYSA-N
• A1-03968
• CS-0138842
• SCHEMBL594241
• 132219-51-3
• (1R)-1-(6-CHLORO(3-PYRIDYL))ETHYLAMINE
• AB49726
• AB49730
• 1-(6-Chloropyridin-3-yl)-ethylamine
• 1-(2-chloro-5-pyridyl)ethylamine
• N11223
• MFCD13188898
• AB67348
• AKOS022967061
• 1-(6-CHLOROPYRIDIN-3-YL)ETHAN-1-AMINE
• DB-322466
• (R)-1-(6-Chloro-3-pyridyl)ethanamine
• (S)-1-(6-Chloro-3-pyridyl)ethanamine
• SY383314
• 1-(6-Chloro-3-pyridyl)ethanamine
• SY161086
• SY245760
• MFCD09256772
• MFCD09256773
• 1-(6-Chloro-pyridin-3-yl)-ethylamine

• MDL： MFCD13188898
• Inchi： 1S/C7H9ClN2/c1-5(9)6-2-3-7(8)10-4-6/h2-5H,9H2,1H3
• InChI Key： OZVNENIAEVSUDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų